5-Bromo-N-methyl-2-(4-prop-2-ynylpiperazin-1-yl)pyrimidin-4-amine
Description
5-Bromo-N-methyl-2-(4-prop-2-ynylpiperazin-1-yl)pyrimidin-4-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BPP and has been found to have several properties that make it a promising candidate for use in various research studies.
Scientific Research Applications
Chemical Synthesis
This compound could be used in chemical synthesis as a reagent or intermediate . For instance, it could be involved in one-pot nitrodebromination and methyl bi-functionalization of 5-bromo 6-methylpyrimidines .
Biological Research
The compound might have potential biological activities. For example, indole derivatives, which are structurally similar to this compound, have been found to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Drug Discovery
This compound could be used in drug discovery and development. It might serve as a lead compound for the development of new drugs . For instance, it could be used in the design and synthesis of anticancer drugs .
Material Science
In the field of material science, this compound could be used in the development of new materials. For example, it could be used in the synthesis of new organic compounds with unique properties .
Environmental Science
This compound could be used in environmental science research. For example, it could be used in studies related to the degradation of organic compounds in the environment .
Climate Change Adaptation
The compound could be used in research related to climate change adaptation. For example, it could be used in studies investigating the role of science, technology, and innovation solutions in increasing participation in climate change adaptation .
properties
IUPAC Name |
5-bromo-N-methyl-2-(4-prop-2-ynylpiperazin-1-yl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN5/c1-3-4-17-5-7-18(8-6-17)12-15-9-10(13)11(14-2)16-12/h1,9H,4-8H2,2H3,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXGCWEBSFLFGRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=NC=C1Br)N2CCN(CC2)CC#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-N-methyl-2-(4-prop-2-ynylpiperazin-1-yl)pyrimidin-4-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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